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Compound of Interest

Compound Name:
5-Bromopyridine-2-carbonyl

chloride

Cat. No.: B162102 Get Quote

Essential Safety and Handling Guide for 5-
Bromopyridine-2-carbonyl chloride
Audience: Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety, operational, and disposal information for the handling of 5-
Bromopyridine-2-carbonyl chloride (CAS No. 137178-88-2). Adherence to these protocols is

essential for ensuring personal safety and maintaining a secure laboratory environment.

Hazard Identification and Personal Protective
Equipment (PPE)
5-Bromopyridine-2-carbonyl chloride is a corrosive solid that poses significant health risks

upon exposure. The Globally Harmonized System (GHS) classification includes the signal word

"Danger" and the GHS05 pictogram, indicating that it can cause severe skin burns and serious

eye damage.[1][2] Therefore, the use of appropriate Personal Protective Equipment (PPE) is

mandatory to prevent any direct contact.

The following table summarizes the required PPE for handling this compound. All PPE should

meet established standards, such as those from NIOSH (US) or EN (EU).[2]
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Protection Type Specific Equipment
Applicable

Standards

Purpose and

Guidelines

Eye/Face Protection

Chemical safety

goggles. A face shield

should be worn over

goggles where there

is a splash hazard.[3]

NIOSH (US) or EN

166 (EU).[2]

Protects against

severe eye damage

and irritation from dust

or splashes.[1][2]

Hand Protection

Chemical-resistant

gloves (e.g., Nitrile

rubber, Butyl rubber).

Regulation (EU)

2016/425, EN 374.[2]

Prevents skin contact

and corrosion.[1]

Glove selection

should be based on

the specific

breakthrough time and

degradation data for

the chemical. Double

gloving is

recommended for

added protection.[3]

Body Protection

Chemical-resistant lab

coat or a full

protective suit.

EN 340.[2]

Protects skin from

exposure.

Contaminated clothing

must be removed

immediately and

decontaminated

before reuse.

Respiratory Protection

Work must be

conducted in a

certified chemical

fume hood. If dust or

aerosols may be

generated, a NIOSH-

approved air-purifying

respirator is required.

NIOSH (US) or EN

143 (EU).

Prevents irritation of

the respiratory

system.
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Logical Workflow for Safe Chemical Handling
The selection and use of PPE is the final line of defense in a comprehensive safety plan. The

most effective approach follows the hierarchy of controls, which prioritizes eliminating or

reducing hazards at their source.

Safe Handling Workflow

Hierarchy of Controls

Required PPE for 5-Bromopyridine-2-carbonyl chloride

Engineering Controls
(Primary Barrier)

Administrative Controls
(Procedural Safety)

{ Fume Hood}

e.g.

Personal Protective Equipment
(Final Barrier)

Goggles & Face Shield Resistant Gloves Lab Coat / Suit Respirator (if needed)

Click to download full resolution via product page

Caption: Workflow for implementing safety controls for hazardous chemicals.

Operational Plan: Step-by-Step Handling Procedure
A systematic approach is crucial to minimize the risk of exposure and contamination when

handling 5-Bromopyridine-2-carbonyl chloride.
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Step 1: Preparation

Review the SDS: Before beginning any work, thoroughly read and understand the Safety

Data Sheet (SDS) for 5-Bromopyridine-2-carbonyl chloride.

Verify Controls: Ensure a certified chemical fume hood is operational. Confirm that an

eyewash station and safety shower are accessible and unobstructed.[4]

Assemble PPE: Gather all necessary PPE as specified in the table above. Inspect all items

for damage or defects before use.

Step 2: Handling

Work Area: Conduct all manipulations of the solid compound exclusively within a chemical

fume hood to prevent inhalation of any dust or vapors.

Avoid Contact: Do not allow the chemical to come into contact with eyes, skin, or clothing.

Minimize Dust: Handle the material carefully to minimize dust generation.

Containment: Keep the container tightly closed when not in use.[5] The compound should be

stored in a cool, dry place under an inert atmosphere.[1][6]

Hygiene: Do not eat, drink, or smoke in the handling area.

Step 3: Post-Handling and Decontamination

Hand Washing: Wash hands thoroughly with soap and water immediately after handling the

compound, even if gloves were worn.[5]

Doffing PPE: Remove PPE carefully to avoid cross-contamination. Gloves should be

removed last and disposed of immediately.

Contaminated Clothing: If clothing becomes contaminated, remove it immediately and wash

it before reuse.

Emergency and Disposal Plan
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Emergency First Aid:

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[5]

Skin Contact: Take off immediately all contaminated clothing. Rinse skin with plenty of soap

and water for at least 15 minutes. Call a physician immediately.

Inhalation: Move the victim to fresh air and keep them at rest in a position comfortable for

breathing. If you feel unwell, call a poison center or doctor.[5][7]

Ingestion: Do NOT induce vomiting. Rinse mouth with water. Never give anything by mouth

to an unconscious person. Seek immediate medical attention.

Spill Response:

Evacuate the area and ensure adequate ventilation.

Wearing appropriate PPE, cover the spill with an inert absorbent material.

Collect the material into a suitable, labeled container for disposal.

Do not let the product enter drains.

Disposal:

All waste material, including the chemical itself, empty containers, and contaminated PPE,

must be disposed of as hazardous waste.

Dispose of the contents and container to an approved waste disposal plant in accordance

with local, state, and federal regulations.[5][7]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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